Cas no 1501185-00-7 (2-Bromo-5-ethoxybenzylalcohol)

• Product Name: 2-Bromo-5-ethoxybenzylalcohol
• CAS No: 1501185-00-7
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• MDL: MFCD24131210
• CID: 5073857
• Update Time: 2026-03-01

2-Bromo-5-ethoxybenzylalcohol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-ethoxybenzylalcohol

• MDL： MFCD24131210
• Inchi： 1S/C9H11BrO2/c1-2-12-8-3-4-9(10)7(5-8)6-11/h3-5,11H,2,6H2,1H3
• InChI Key： KUHSPLBUTKPCIC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CO)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5

Additional information on 2-Bromo-5-ethoxybenzylalcohol

Comprehensive Overview of 2-Bromo-5-ethoxybenzylalcohol (CAS No. 1501185-00-7): Properties, Applications, and Market Trends

2-Bromo-5-ethoxybenzylalcohol (CAS No. 1501185-00-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a bromine substituent and an ethoxy group on a benzyl alcohol backbone, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₁₁BrO₂, highlights its potential for diverse functionalization, making it valuable for drug discovery and material science applications.

In recent years, the demand for halogenated benzyl alcohols like 2-Bromo-5-ethoxybenzylalcohol has surged, driven by their role in cross-coupling reactions and catalysis. Researchers are particularly interested in its utility for constructing biaryl ethers, a key motif in agrochemicals and pharmaceutical intermediates. The compound’s ethoxy group enhances solubility in organic solvents, facilitating its use in green chemistry protocols, a trending topic aligned with global sustainability goals.

From an industrial perspective, CAS 1501185-00-7 is often discussed in the context of high-value fine chemicals. Its synthesis typically involves electrophilic aromatic substitution or Grignard reactions, with optimization efforts focusing on yield improvement and waste reduction. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP)—a frequent search query among professionals.

The compound’s relevance extends to life sciences, where it is explored as a precursor for bioactive molecules. For instance, derivatives of 2-Bromo-5-ethoxybenzylalcohol have shown promise in modulating enzyme activity, a hot topic in precision medicine. This aligns with growing public interest in personalized therapeutics and targeted drug delivery, frequently searched terms in academic and industry circles.

Market analysts note that 1501185-00-7 is part of a broader trend toward custom synthesis services. Companies offering tailor-made intermediates emphasize scalability and cost-efficiency, addressing pain points highlighted in SEO data. Additionally, the compound’s stability under ambient conditions makes it a practical choice for laboratory use, another high-traffic keyword in chemical databases.

In summary, 2-Bromo-5-ethoxybenzylalcohol (CAS No. 1501185-00-7) exemplifies the intersection of innovation and practical application in modern chemistry. Its adaptability to sustainable synthesis methods and relevance to cutting-edge research ensure its continued prominence in scientific literature and commercial markets.